Cas no 946251-50-9 (3-4-(3-methoxyphenyl)-5-(3-methylbutyl)sulfanyl-4H-1,2,4-triazol-3-yl-1H-indole)

• Product Name: 3-4-(3-methoxyphenyl)-5-(3-methylbutyl)sulfanyl-4H-1,2,4-triazol-3-yl-1H-indole
• CAS No: 946251-50-9
• MF: C₂₂H₂₄N₄OS
• MW: 392.517163276672
• CID: 5981038
• PubChem ID: 4135700
• Update Time: 2025-07-09

3-4-(3-methoxyphenyl)-5-(3-methylbutyl)sulfanyl-4H-1,2,4-triazol-3-yl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-4-(3-methoxyphenyl)-5-(3-methylbutyl)sulfanyl-4H-1,2,4-triazol-3-yl-1H-indole
• 3-(5-(isopentylthio)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)-1H-indole
• 1H-Indole, 3-[4-(3-methoxyphenyl)-5-[(3-methylbutyl)thio]-4H-1,2,4-triazol-3-yl]-
• F0653-0379
• AKOS024592363
• 3-[4-(3-methoxyphenyl)-5-[(3-methylbutyl)sulfanyl]-4H-1,2,4-triazol-3-yl]-1H-indole
• 946251-50-9
• 3-[4-(3-methoxyphenyl)-5-(3-methylbutylsulfanyl)-1,2,4-triazol-3-yl]-1H-indole

• Inchi： 1S/C22H24N4OS/c1-15(2)11-12-28-22-25-24-21(19-14-23-20-10-5-4-9-18(19)20)26(22)16-7-6-8-17(13-16)27-3/h4-10,13-15,23H,11-12H2,1-3H3
• InChI Key： ZTYUXZBQBOUYNT-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C2N(C3=CC=CC(OC)=C3)C(SCCC(C)C)=NN=2)=C1

Computed Properties

• Exact Mass: 392.16708258g/mol
• Monoisotopic Mass: 392.16708258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 81Ų

Additional information on 3-4-(3-methoxyphenyl)-5-(3-methylbutyl)sulfanyl-4H-1,2,4-triazol-3-yl-1H-indole

Comprehensive Overview of 3-4-(3-methoxyphenyl)-5-(3-methylbutyl)sulfanyl-4H-1,2,4-triazol-3-yl-1H-indole (CAS No. 946251-50-9)

The compound 3-4-(3-methoxyphenyl)-5-(3-methylbutyl)sulfanyl-4H-1,2,4-triazol-3-yl-1H-indole (CAS No. 946251-50-9) is a sophisticated heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a 1,2,4-triazole core linked to an indole moiety via a sulfanyl bridge, positions it as a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity and receptor interactions, which could pave the way for novel therapeutic agents.

In recent years, the scientific community has shown a growing interest in triazole-containing compounds due to their diverse pharmacological properties. The incorporation of a 3-methoxyphenyl group and a 3-methylbutyl side chain in this molecule enhances its lipophilicity, potentially improving its bioavailability and membrane permeability. These characteristics are critical for drug development, especially in targeting central nervous system (CNS) disorders, a hot topic in current pharmaceutical research. With the rise of AI-driven drug design, compounds like 946251-50-9 are increasingly being explored through in silico screening and molecular docking studies.

The indole scaffold, a hallmark of many natural products and pharmaceuticals, contributes to the compound's versatility. It is often associated with serotoninergic and dopaminergic activities, making it relevant to ongoing research in neuropharmacology. The sulfanyl linker in 3-4-(3-methoxyphenyl)-5-(3-methylbutyl)sulfanyl-4H-1,2,4-triazol-3-yl-1H-indole may also confer redox-modulating properties, a feature that aligns with the increasing focus on oxidative stress-related diseases such as neurodegenerative conditions and cancer. This dual functionality underscores the compound's potential as a multi-target agent.

From a synthetic chemistry perspective, the preparation of 946251-50-9 involves intricate steps, including the formation of the 1,2,4-triazole ring and subsequent functionalization. Advances in green chemistry have prompted researchers to explore eco-friendly methodologies for such syntheses, addressing the demand for sustainable pharmaceutical production. The compound's CAS number serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory filings, which is essential for compliance and intellectual property protection.

Given the current emphasis on personalized medicine, the structural flexibility of 3-4-(3-methoxyphenyl)-5-(3-methylbutyl)sulfanyl-4H-1,2,4-triazol-3-yl-1H-indole allows for further derivatization to optimize pharmacokinetic profiles. This adaptability is particularly valuable in addressing drug resistance, a major challenge in oncology and infectious diseases. As the pharmaceutical industry shifts toward targeted therapies, the role of such innovative small molecules becomes increasingly pivotal.

In summary, 3-4-(3-methoxyphenyl)-5-(3-methylbutyl)sulfanyl-4H-1,2,4-triazol-3-yl-1H-indole (CAS No. 946251-50-9) represents a compelling area of research at the intersection of chemistry and biology. Its multifaceted structure and potential applications align with contemporary scientific trends, including AI-assisted drug discovery, sustainable synthesis, and targeted therapy development. As investigations continue, this compound may emerge as a cornerstone in the next generation of therapeutic agents.